Cas no 42858-38-8 (2-Cyclododecen-1-one)

2-Cyclododecen-1-one structure
2-Cyclododecen-1-one structure
Product Name:2-Cyclododecen-1-one
CAS No:42858-38-8
MF:C12H20O
MW:180.286603927612
CID:324235
PubChem ID:54498971
Update Time:2025-04-19

2-Cyclododecen-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Cyclododecen-1-one
    • cyclododec-2-en-1-one
    • 42858-38-8
    • DTXSID20711782
    • Inchi: 1S/C12H20O/c13-12-10-8-6-4-2-1-3-5-7-9-11-12/h8,10H,1-7,9,11H2
    • InChI Key: YBCKTQFKZPWBNP-UHFFFAOYSA-N
    • SMILES: O=C1C=CCCCCCCCCC1

Computed Properties

  • Exact Mass: 180.151415257g/mol
  • Monoisotopic Mass: 180.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.1
  • Topological Polar Surface Area: 17.1Ų
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